Cas no 1217197-56-2 ((2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrobromide)

• Product Name: (2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrobromide
• CAS No: 1217197-56-2
• MF: C₁₈H₁₆BrN₃O₂S
• MW: 418.307541847229
• CID: 6459242
• Update Time: 2025-10-28

(2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrobromide
• (Z)-3-allyl-N-(3-nitrophenyl)-4-phenylthiazol-2(3H)-imine hydrobromide

• Inchi： 1S/C18H15N3O2S.BrH/c1-2-11-20-17(14-7-4-3-5-8-14)13-24-18(20)19-15-9-6-10-16(12-15)21(22)23;/h2-10,12-13H,1,11H2;1H/b19-18-;
• InChI Key： JCJLVZGDBNGOMK-TVWXOORISA-N
• SMILES： S1C=C(C2=CC=CC=C2)N(CC=C)/C/1=N/C1=CC=CC([N+]([O-])=O)=C1.[H]Br

Additional information on (2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrobromide

(2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrobromide

The compound with CAS No. 1217197-56-2, known as (2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrobromide, is a highly specialized organic compound with a complex structure and promising applications in various fields. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their versatile properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole core is further substituted with a nitrophenyl group at the N-position and a phenyl group at the 4-position. Additionally, the compound features a propenyl group (prop-2-en-1-yl) at the 3-position of the thiazole ring. These substituents contribute to the compound's unique electronic and steric properties, making it an interesting candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the nitrophenyl group in this compound introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain biochemical pathways. Furthermore, the phenyl group at the 4-position adds to the aromaticity and stability of the molecule, while the propenyl group introduces unsaturation that can be exploited for further functionalization.

One of the key aspects of this compound is its ability to undergo various chemical transformations due to its reactive thiazole core. For instance, the imine functionality present in this compound can participate in condensation reactions with carbonyl compounds, leading to the formation of more complex structures. This property makes it a valuable intermediate in organic synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of hydrobromic acid as a counterion ensures that the final product is obtained in its hydrobromide salt form. Recent advancements in green chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing such compounds.

From an application standpoint, (2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine hydrobromide has shown promise as a precursor for bioactive molecules. Its structure allows for further modification to tailor its properties for specific therapeutic applications. For example, modifications to the substituents on the thiazole ring can enhance its bioavailability or target-specific activity.

Moreover, this compound has been studied for its potential use in materials science. The thiazole core's ability to form coordination bonds with metal ions makes it a candidate for constructing metallopolymers or metalloorganic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies.

In conclusion, (2Z)-N-(3-nitrophenyl)-4-phenyl-3-(prop-2-en-1-yli)l -2 , 3-dihydro - 1 , 3 - thiazol - 2 - imine hydrobromide is a versatile compound with a rich structural framework that opens up numerous possibilities for research and development. Its unique combination of functional groups and heterocyclic core positions it as an important building block in modern organic chemistry.